Cas no 549529-09-1 (Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI))

• Product Name: Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI)
• CAS No: 549529-09-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 943121
• PubChem ID: 12070579
• Update Time: 2025-04-19

Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-fluoro-alpha-methyl-, (+)- (9CI)
• 1-(2-fluorophenyl)propan-2-ol
• (+)-1-(2-fluorophenyl)propan-2-ol
• 549529-09-1
• 1-(2-Fluorophenyl)-2-propanol
• DTXSID80476966
• DB-225545
• ADCVMZFALAHVRG-UHFFFAOYSA-N
• BENZENEETHANOL, 2-FLUORO-ALPHA-METHYL-
• DB-274034
• EN300-1252535
• 590417-83-7
• SCHEMBL2425148
• AKOS010014006
• (+)-1-(2-fluorophenyl)-propan-2-ol

• Inchi： 1S/C9H11FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3
• InChI Key： ADCVMZFALAHVRG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes